4-(4-methoxyphenyl)-5-{[5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]methyl}-4H-1,2,4-triazol-3-yl hydrosulfide

• Molecular Formula: C15H14F3N5OS
• Molecular Weight: 369.4 g/mol
• IUPAC Name: 4-(4-methoxyphenyl)-3-[[5-methyl-3-(trifluoromethyl)pyrazol-1-yl]methyl]-1H-1,2,4-triazole-5-thione
• InChI: InChI=1S/C15H14F3N5OS/c1-9-7-12(15(16,17)18)21-22(9)8-13-19-20-14(25)23(13)10-3-5-11(24-2)6-4-10/h3-7H,8H2,1-2H3,(H,20,25)
• InChI Key: MOUPBNQSBKZOCI-UHFFFAOYSA-N
• SMILES: CC1=CC(=NN1CC2=NNC(=S)N2C3=CC=C(C=C3)OC)C(F)(F)F

Description

4-(4-methoxyphenyl)-5-{[5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]methyl}-4H-1,2,4-triazol-3-yl hydrosulfide is a chemical compound with potential applications in scientific research. This compound is of interest to researchers due to its unique structure and potential for use in a variety of scientific fields.

Mechanism of Action

The mechanism of action of 4-(4-methoxyphenyl)-5-{[5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]methyl}-4H-1,2,4-triazol-3-yl hydrosulfide is not well understood, but it is thought to involve the inhibition of enzymes involved in cell growth and replication. This compound has been shown to inhibit the growth of a variety of microbial and fungal species, as well as cancer cells.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound have been studied in vitro and in vivo. This compound has been shown to induce apoptosis, or programmed cell death, in cancer cells. It has also been shown to inhibit the growth of bacteria and fungi, potentially making it useful in the treatment of infections. However, the effects of this compound on normal cells and tissues are not well understood, and further research is needed to determine its safety and efficacy.

Advantages and Limitations for Lab Experiments

The advantages of using 4-(4-methoxyphenyl)-5-{[5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]methyl}-4H-1,2,4-triazol-3-yl hydrosulfide in lab experiments include its unique structure and potential for use in a variety of scientific fields. This compound has been shown to have antimicrobial, antifungal, and anticancer properties, making it a promising candidate for drug development. Additionally, its reactivity and selectivity make it a useful tool for organic synthesis and chemical biology research. However, the limitations of using this compound in lab experiments include its potential toxicity and unknown effects on normal cells and tissues. Further research is needed to determine its safety and efficacy in vivo.

Future Directions

There are many future directions for research on 4-(4-methoxyphenyl)-5-{[5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]methyl}-4H-1,2,4-triazol-3-yl hydrosulfide. One area of interest is the development of this compound as a potential drug candidate for the treatment of cancer, infections, and other diseases. Additionally, further research is needed to determine the mechanism of action of this compound and its effects on normal cells and tissues. This compound also has potential applications in organic synthesis and chemical biology research, and further exploration of its reactivity and selectivity could lead to the development of new synthetic methods and tools for studying biological systems.

Synthesis Methods

The synthesis method for 4-(4-methoxyphenyl)-5-{[5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]methyl}-4H-1,2,4-triazol-3-yl hydrosulfide involves the reaction of 4-(4-methoxyphenyl)-5-(trifluoromethyl)-1H-pyrazole-3-carboxylic acid with thionyl chloride, followed by reaction with sodium azide and triethylamine. The resulting compound is then treated with hydrogen sulfide to yield the final product. This synthesis method has been optimized to produce high yields of the compound with good purity.

Scientific Research Applications

4-(4-methoxyphenyl)-5-{[5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]methyl}-4H-1,2,4-triazol-3-yl hydrosulfide has potential applications in a variety of scientific fields, including medicinal chemistry, organic synthesis, and biochemistry. This compound has been shown to have antimicrobial, antifungal, and anticancer properties, making it a promising candidate for drug development. Additionally, its unique structure and reactivity make it a useful tool for organic synthesis and chemical biology research.